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Compound of Interest

Compound Name: Diacetoxydimethylsilane

Cat. No.: B1584538

An In-depth Technical Guide to Diacetoxydimethylsilane for Researchers and Drug
Development Professionals

Abstract

Diacetoxydimethylsilane, a versatile organosilicon compound, serves as a critical reagent
and building block across various scientific disciplines. This guide provides an in-depth analysis
of its core chemical properties, synthesis, and reactivity. We delve into its primary applications
as a potent cross-linking agent for silicone polymers and as a silylating agent in complex
organic synthesis. Particular emphasis is placed on its role as an enabling tool for
professionals in drug development, where it is utilized for the protection of functional groups
during the synthesis of active pharmaceutical ingredients (APIs). This document consolidates
technical data, field-proven insights, detailed experimental protocols, and critical safety
procedures to serve as a comprehensive resource for researchers and scientists.

Core Chemical Identity and Properties

Diacetoxydimethylsilane, also known by its synonym dimethyldiacetoxysilane, is a reactive
organosilicon compound notable for the two acetoxy groups attached to a central dimethylsilyl
core. This structure dictates its chemical behavior, particularly its susceptibility to hydrolysis.

Chemical Identifiers
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A consistent and accurate identification is paramount in scientific research and regulatory

compliance.
Identifier Value Source
acetyloxy(dimethyl)silyl
IUPAC Name [acetyloxy( sl [1]
acetate
CAS Number 2182-66-3 [1][2]
Molecular Formula CeH1204Si [1112][3]

Synonyms

Dimethyldiacetoxysilane,

Silanediol dimethyl- diacetate

[1](21[3]

Physicochemical Properties

The physical and chemical properties of diacetoxydimethylsilane are essential for its

handling, application, and storage. It is typically a colorless to slightly yellow liquid with a

distinct, pungent odor of acetic acid resulting from slow hydrolysis upon contact with

atmospheric moisture.[3][4]

Property Value Source
Molecular Weight 176.24 g/mol [1112]1[5]
Appearance Colorless, transparent liquid [3]
Density 1.054 - 1.08 g/mL at 25 °C [31[41[6]
Boiling Point 163 - 165 °C [2][4]
Melting Point -12.5°C [41[5]16]
Refractive Index n20/D 1.403 [41[6]

Chemical Structure

The structure features a central silicon atom bonded to two methyl groups and two acetoxy

groups. The polar Si-O bonds are the primary sites of reactivity.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemimpex.com/products/40417
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemimpex.com/products/40417
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemimpex.com/products/40417
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://www.benchchem.com/product/b1584538?utm_src=pdf-body
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemimpex.com/products/40417
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/431117
https://www.chemimpex.com/products/40417
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/431117
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/431117
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: 2D Structure of Diacetoxydimethylsilane.

Synthesis and Core Reactivity

Understanding the synthesis and fundamental reactivity of diacetoxydimethylsilane is key to
leveraging its capabilities in various applications.

Synthesis Pathway

A prevalent industrial method for synthesizing diacetoxydimethylsilane involves the direct
acetylation of dichlorodimethylsilane with acetic anhydride.[3][7] This reaction is efficient and
yields the desired product along with acetyl chloride as a byproduct.

Diacetoxydimethylsilane
(CH3)2Si(OAC)2
Acetylation Reaction
__________ *(‘Acetyl Chioride
(CHsCOCI)

Acetic Anhydride]
Click to download full resolution via product page

Dichlorodimethylsilane
(CH3)2SiCl2

(CH3CO):20

Caption: Synthesis of Diacetoxydimethylsilane.

Hydrolysis: The Key to Reactivity

The most significant chemical property of diacetoxydimethylsilane is its reaction with water.
The acetoxy groups are readily hydrolyzed, releasing acetic acid and forming highly reactive
silanol intermediates (dimethylsilanediol).[4] These silanols can then undergo self-condensation
to form stable siloxane (Si-O-Si) bonds, resulting in the formation of a polymer network. This
moisture-curing mechanism is the foundation of its use in room-temperature-vulcanizing (RTV)
silicone sealants.[4]
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Step 1: Hydrolysis

2 H20
(Moisture)
+

Dimethylsilanediol
(Unstable Intermediate)

(Diacetoxydimethylsilane)

Ireleases
I Step 2: Condensation
(BA;rfrt(')Cdﬁgt';j (n DimethylsilanedioD
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(Silicone Polymer)

|
releases
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Caption: Two-step hydrolysis and condensation mechanism.

Applications in Research and Drug Development

Diacetoxydimethylsilane is not merely a laboratory curiosity; it is a workhorse chemical with
significant industrial and research applications.

Cross-linking Agent for Silicone Polymers
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The primary industrial application is as a cross-linking agent in the production of RTV-1 silicone
sealants.[2][4]

Causality: The compound is mixed with silanol-terminated polydimethylsiloxane (PDMS).
Upon exposure to atmospheric moisture, it hydrolyzes, and the resulting silanols co-
condense with the PDMS chains. This process creates a durable, flexible, and water-
resistant cross-linked silicone elastomer. The release of acetic acid gives these sealants their
characteristic vinegar-like smell as they cure.[4]

Silylating Agent in Organic Synthesis

In the context of fine chemical and pharmaceutical synthesis, diacetoxydimethylsilane serves
as an effective silylating agent.[3] It reacts with active hydrogen-containing functional groups,
such as alcohols (-OH) and amines (-NH), to form silyl ethers and silylamides, respectively.[3]

Expertise & Experience: This "protection” strategy is fundamental in multi-step organic
synthesis. By temporarily converting a reactive functional group into a less reactive silyl
derivative, chemists can perform reactions on other parts of the molecule without unintended
side reactions. The silyl protecting group can then be easily removed under specific
conditions to restore the original functional group. This improves reaction yields and purity.

Relevance to Drug Development: The synthesis of complex APIs often requires intricate,
multi-step pathways. Silylating agents like diacetoxydimethylsilane are crucial tools for
medicinal chemists to selectively mask and unmask reactive sites, enabling the construction
of complex molecular architectures.[8] While not typically part of the final drug structure, it is
an essential intermediate reagent in the discovery and process development phases.[7][9]

Experimental Protocol: General Silylation of an Alcohol

This protocol describes a self-validating system for the protection of a primary alcohol. The
progress can be monitored by Thin Layer Chromatography (TLC).

e Preparation: Under an inert atmosphere (e.g., Nitrogen or Argon), dissolve the alcohol
substrate (1 equivalent) in a suitable anhydrous aprotic solvent (e.g., Dichloromethane, THF,
or Acetonitrile).
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» Addition of Base: Add a non-nucleophilic base (e.g., Triethylamine or Imidazole, 2.2
equivalents) to the solution to act as an acid scavenger for the acetic acid byproduct.

» Addition of Silylating Agent: Slowly add diacetoxydimethylsilane (1.1 equivalents) to the
stirred solution at room temperature. The reaction may be mildly exothermic.

e Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC,
observing the consumption of the starting alcohol and the appearance of a new, less polar
spot corresponding to the silyl ether product.

o Workup: Once the reaction is complete, quench by adding a saturated agueous solution of
sodium bicarbonate. Separate the organic layer, wash with brine, dry over anhydrous sodium
sulfate, and filter.

 Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can
be purified by flash column chromatography on silica gel to yield the pure silyl ether.

Safety, Handling, and Storage

Diacetoxydimethylsilane is a corrosive and moisture-sensitive compound that requires careful
handling.

» Trustworthiness: Adherence to a strict safety protocol is a self-validating system for
preventing accidents and ensuring experimental reproducibility. All handling should be
performed in a chemical fume hood while wearing appropriate Personal Protective
Equipment (PPE).[5][10][11]

Hazard Identification

The compound is classified as hazardous, with primary risks associated with its corrosivity.[5]
[10][11]
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GHS Hazard Statement Description

H314 Causes severe skin burns and eye damage
H318 Causes serious eye damage

H290 May be corrosive to metals

Source: Aggregated from GHS classifications.[1][10]

Safe Handling and Storage Protocol

e Engineering Controls: Always handle diacetoxydimethylsilane inside a certified chemical
fume hood to avoid inhalation of vapors.[11]

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a flame-
retardant lab coat, and chemical safety goggles with a face shield.[5][10]

¢ Dispensing: Use dry syringes or cannulas for transferring the liquid under an inert
atmosphere to prevent premature hydrolysis.

o Spill Management: In case of a spill, absorb with an inert, dry material (e.g., vermiculite or
sand) and place in a sealed container for hazardous waste disposal. Do not use combustible
materials.[11]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
water, moisture, and incompatible materials (e.g., strong oxidizing agents, bases).[3] The
container should be kept under an inert atmosphere.

Conclusion

Diacetoxydimethylsilane is a foundational reagent with a dual identity. In materials science, it
is a cornerstone for creating robust silicone polymers through a moisture-activated cross-linking
mechanism. For synthetic chemists, particularly those in pharmaceutical and drug
development, it is an invaluable silylating agent that enables the strategic execution of complex
molecular syntheses. Its utility is directly linked to its high reactivity, which demands a thorough
understanding of its chemical properties and strict adherence to safety protocols. This guide
provides the authoritative grounding for its effective and safe application in advanced research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1584538?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://pubchem.ncbi.nlm.nih.gov/compound/Diacetoxydimethylsilane
https://www.chemimpex.com/products/40417
https://innospk.com/en/?news/BVT-diacetoxydimethylsilane-a-versatile-chemical-compound
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3200054.htm
https://www.fishersci.pt/store/msds?partNumber=10461304&productDescription%3D25GR+Diacetoxydimethylsilane%2C+95%25&countryCode=PT&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/431117
https://www.smolecule.com/products/s1895560
https://www.innospk.com/en/?news/IZG-diacetoxydimethylsilane-a-versatile-chemical-for-modern-industry
https://www.bocsci.com/resources/applications-of-pharmaceutical-intermediates-in-drug-development-from-lab-to-industry.html
https://www.tcichemicals.com/BE/en/sds/D1553_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC434011000&productDescription=DIACETOXYDIMETHYLSILANE%2C+100ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-molecular-weight-and-formula
https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-molecular-weight-and-formula
https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-molecular-weight-and-formula
https://www.benchchem.com/product/b1584538#diacetoxydimethylsilane-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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